9(11)-Dehydromestranol-d3
Description
9(11)-Dehydromestranol-d3 is a deuterated derivative of mestranol, a synthetic estrogen. The compound is structurally characterized by the introduction of three deuterium atoms (d3) at specific positions, enhancing its utility in analytical and pharmacological research. Key synonyms include δ-9(11)-Estradiol-d3 and Estradiol Hemihydrate EP Impurity D-d3 . Its molecular formula is C₁₈H₂₁D₃O₂, with a molecular weight of approximately 287.4 g/mol. The deuterium labeling makes it a critical reference standard for quantifying impurities in estradiol-based pharmaceuticals and studying metabolic pathways via mass spectrometry .
Properties
Molecular Formula |
C₂₁H₂₁D₃O₂ |
|---|---|
Molecular Weight |
311.43 |
Synonyms |
3-Methoxy-19-nor-17α-pregna-1,3,5(10),9(11)-tetraen-20-yn-17-ol-d3; (17α)-3-Methoxy-19-norpregna-1,3,5(10),9(11)-tetraen-20-yn-17-ol-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Molecular and Functional Comparison
| Compound | Molecular Formula | CAS Number | Key Application |
|---|---|---|---|
| This compound | C₁₈H₂₁D₃O₂ | 791-69-5 | Analytical reference standard |
| Δ9,11-Estradiol | C₁₈H₂₄O₂ | 791-69-5 | Hormone research |
| Dextromethorphan-D3 | C₁₈H₂₅D₃NO | 524713-56-2 | Pharmacokinetic internal standard |
| EDDP-D3 Perchlorate | C₂₀H₂₁D₃N·ClO₄ | N/A | Forensic toxicology |
Table 2: Isotopic Labeling Patterns
| Compound | Deuterium Position | Labeling Purpose |
|---|---|---|
| This compound | Likely at methyl groups | Metabolic stability, quantification |
| Dextromethorphan-D3 | Methyl group (N-CH₃) | MS signal enhancement |
| EDDP-D3 Perchlorate | Methyl groups on pyrrolidine | Differentiation from metabolites |
Research Findings
- Analytical Utility: this compound’s deuterium labeling minimizes interference from non-deuterated estradiol in LC-MS assays, improving detection limits by 30–50% compared to non-labeled analogs .
- Regulatory Relevance: Similar to HHC and Δ9-THC comparisons, structural analogs of this compound must be monitored to ensure product purity, as contaminants can alter pharmacokinetic profiles .
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